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Compound of Interest

Compound Name: pyridine-3,4-diol

Cat. No.: B075182 Get Quote

Essential Safety and Handling Guide for
Pyridine-3,4-diol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

pyridine-3,4-diol (also known as 3,4-dihydroxypyridine). Adherence to these procedures is

essential for ensuring a safe laboratory environment.

Quantitative Safety Data
The following table summarizes the available quantitative data for pyridine-3,4-diol and

related compounds. It is important to note that specific occupational exposure limits and

comprehensive toxicological data for pyridine-3,4-diol are not readily available. Therefore,

data for related compounds are provided for reference and should be interpreted with caution.
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Property Value Source / Comments

Molecular Formula C5H5NO2 [1][2]

Molecular Weight 111.1 g/mol [1][2]

Boiling Point 270.5°C at 760 mmHg [3]

Flash Point 117.4°C [3]

GHS Hazard Statements H302, H315, H319, H335

[1] Harmful if swallowed,

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.

Occupational Exposure Limits

No data available for pyridine-

3,4-diol. For Pyridine: OSHA

PEL: 5 ppm (TWA).

[4] It is recommended to

handle pyridine-3,4-diol with

the assumption of similar or

greater toxicity than pyridine

until specific data is available.

LD50 (Oral, Rat)

No data available for pyridine-

3,4-diol. For Pyridine: 891

mg/kg.

[5]

LD50 (Dermal, Rabbit)

No data available for pyridine-

3,4-diol. For Pyridine: 1121

mg/kg.

[5]

Experimental Protocols: Safe Handling and Disposal
of Pyridine-3,4-diol
Personal Protective Equipment (PPE)

Appropriate PPE is the primary defense against exposure to pyridine-3,4-diol. The following

PPE is mandatory when handling this compound:

Eye Protection: Chemical safety goggles or a face shield must be worn at all times to protect

against splashes.[6]
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Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are required.

Gloves should be inspected for tears or punctures before each use.[6]

Body Protection: A fully buttoned laboratory coat must be worn to protect the skin.[6]

Respiratory Protection: All handling of pyridine-3,4-diol should occur within a certified

chemical fume hood to minimize inhalation exposure.[6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of pyridine-3,4-diol.

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary materials, including glassware, reagents, and waste containers.

Don all required PPE as specified above.

Handling:

Weigh the required amount of pyridine-3,4-diol inside the fume hood.

Carefully transfer the compound to the reaction vessel, avoiding the creation of dust.

Should any spillage occur, immediately decontaminate the affected surfaces following the

spill response protocol.

Cleanup:

Decontaminate all glassware and surfaces that have come into contact with pyridine-3,4-
diol.

Dispose of all waste in the designated hazardous waste containers.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.
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Disposal Plan

Proper disposal of pyridine-3,4-diol and associated contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing pyridine-3,4-diol, including contaminated gloves, wipes, and

disposable labware, in a designated, properly labeled, and sealed hazardous waste

container.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's Environmental Health and Safety (EHS) office.

Container Labeling:

Clearly label the hazardous waste container with "Hazardous Waste," the full chemical

name "pyridine-3,4-diol," and the associated hazards (e.g., Irritant, Harmful).

Storage and Disposal:

Store the sealed waste container in a designated, well-ventilated, and secure area away

from incompatible materials.

Arrange for pickup and disposal by your institution's EHS-approved hazardous waste

management service.

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

pyridine-3,4-diol.

Preparation Handling (in Fume Hood) Cleanup & Disposal

Verify Fume Hood
Functionality Gather Materials Don Appropriate PPE Weigh Pyridine-3,4-diol Transfer to

Reaction Vessel
Decontaminate

Glassware & Surfaces
Dispose of Waste in

Designated Containers
Remove PPE &

Wash Hands
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of pyridine-3,4-diol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,4-Pyridinediol | C5H5NO2 | CID 105085 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. PYRIDINE-3,4-DIOL | CAS 10182-48-6 [matrix-fine-chemicals.com]

3. 3,4-Dihydroxypyridine - Safety Data Sheet [chemicalbook.com]

4. atsdr.cdc.gov [atsdr.cdc.gov]

5. actylislab.com [actylislab.com]

6. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Personal protective equipment for handling pyridine-
3,4-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075182#personal-protective-equipment-for-handling-
pyridine-3-4-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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